Cas no 1822599-09-6 (Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1))

• Product Name: Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1)
• CAS No: 1822599-09-6
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5876884
• PubChem ID: 66787521
• Update Time: 2025-06-11

Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1)
• 1-{2,5-diazabicyclo[2.2.2]octan-2-yl}ethan-1-one hydrochloride
• EN300-6740247
• 1822599-09-6
• SCHEMBL745136
• 1-(2,5-Diazabicyclo[2.2.2]octan-2-yl)ethanone;hydrochloride

• Inchi： 1S/C8H14N2O.ClH/c1-6(11)10-5-7-2-3-8(10)4-9-7;/h7-9H,2-5H2,1H3;1H
• InChI Key： BXIASENCXJENKB-UHFFFAOYSA-N
• SMILES： C(N1CC2NCC1CC2)(=O)C.Cl

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1)

Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, Hydrochloride (1:1): A Comprehensive Overview

Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1), also known by its CAS number 1822599-09-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a bicyclic structure with a ketone group and a hydrochloride counterion, making it a versatile molecule with potential applications in drug development and chemical synthesis. The bicyclic structure of this compound contributes to its unique chemical properties and biological activity.

The chemical structure of Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1) consists of a bicyclic framework with two nitrogen atoms at positions 2 and 5 of the bicyclo[2.2.2]octane system. The ketone group attached to the bicyclic system introduces additional reactivity and functional diversity. This structure has been studied extensively due to its potential as a building block in organic synthesis and its role in various pharmacological applications.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate cellular signaling pathways and interact with key biomolecules such as enzymes and receptors. Researchers have explored its potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1) involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the ketone group and the hydrochloride counterion. The use of advanced synthetic techniques such as stereocontrolled synthesis has enabled the production of enantiomerically pure samples, which are essential for studying the compound's stereochemical properties.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The bicyclic structure provides stability and bioavailability advantages, making it an attractive candidate for developing new drug formulations. Additionally, its ability to act as a prodrug has been explored, where the compound can be metabolized into active pharmaceutical agents within the body.

Recent advancements in computational chemistry have also contributed to our understanding of Ethanone's properties. Molecular modeling studies have provided insights into its binding affinity with various biological targets and its potential for optimization through structural modifications. These studies are crucial for guiding further research and development efforts.

In conclusion, Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:1) is a compound with diverse applications in chemistry and pharmacology. Its unique structure and biological activity make it a valuable tool for researchers in developing new drugs and chemical entities.